N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H16F3N5O2/c23-22(24,25)16-6-3-4-14(10-16)11-19(31)28-17-7-2-1-5-15(17)12-20-29-21(30-32-20)18-13-26-8-9-27-18/h1-10,13H,11-12H2,(H,28,31)
• InChI Key: SGKCDJWRXPYBJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=NC=CN=C3)NC(=O)CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C22H16F3N5O2
• Molecular Weight: 439.4 g/mol

Description

N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H16F3N5O2 and its molecular weight is 439.398. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Potentials

Computational Analysis and Biological Activities

Research on heterocyclic compounds, including 1,3,4-oxadiazole and pyrazole derivatives, has demonstrated their significance in computational and pharmacological evaluations. These compounds, such as N-{4-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl acetamide and related molecules, have shown binding and moderate inhibitory effects across various assays, indicating their potential in tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This highlights the compound's utility in exploring therapeutic avenues related to these biological activities (Faheem, 2018).

Synthesis and Characterization

Novel Coordination Complexes

Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the formation of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrate significant antioxidant activity, which underpins the relevance of such compounds in designing molecules with potential antioxidant properties (Chkirate et al., 2019).

Antimicrobial Activities

Antimicrobial and Antifungal Properties

Thiazole derivatives incorporating pyrazole moiety have been reported to exhibit significant antimicrobial and antifungal activities. This suggests the compound's structural analogs could be explored for developing new antimicrobial agents (Saravanan et al., 2010).

Molecular Docking and Drug Design

Molecular Docking Studies

The synthesis and characterization of novel compounds, including oxadiazole derivatives, have been accompanied by molecular docking studies. These studies aim to predict the interaction of these compounds with biological targets, thereby facilitating the design of potential drugs with optimized efficacy (Sebhaoui et al., 2020).

In Silico Predictions and Drug-likeness

Drug-likeness and Microbial Investigations

Research involving the synthesis of dihydropyrrolone conjugates and their evaluation for drug-likeness, antimicrobial, antifungal, and antimycobacterial activities, underscores the potential of such compounds in pharmaceutical research. The in-silico ADME prediction properties further aid in understanding their pharmacokinetic profiles (Pandya et al., 2019).